Cas no 1361700-73-3 (Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1361700-73-3
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932656
• Update Time: 2025-05-21

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11F5N2O2/c1-20-8(19)2-5-6(10(12)13)4-18-7(3-17)9(5)11(14,15)16/h4,10H,2-3,17H2,1H3
• InChI Key： OHEHZMUSFFXUEV-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C(F)F)C=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1361700-73-3): An Overview

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1361700-73-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with multiple functional groups that contribute to its unique chemical and biological properties. The presence of an aminomethyl group, difluoromethyl, and trifluoromethyl substituents on the pyridine ring makes it a versatile molecule with potential applications in drug discovery and development.

The chemical structure of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is characterized by its complex arrangement of functional groups. The aminomethyl group at the 2-position provides a reactive site for further chemical modifications, while the difluoromethyl and trifluoromethyl groups at the 5- and 3-positions, respectively, introduce significant electronic and steric effects. These features collectively influence the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate in various therapeutic areas. One notable application is in the development of novel inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes it a promising lead compound for further optimization and clinical evaluation.

In addition to its potential as an enzyme inhibitor, Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. This property suggests its potential use in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate has been studied to understand its behavior in biological systems. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity due to the presence of fluorinated groups enhances its ability to cross cell membranes, while the aminomethyl group provides a site for metabolic conjugation and elimination.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethy lpyridine-4-acetate in various therapeutic indications. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, Methyl 2-(aminomethyl)-5-(difluoromethy l-3-(trifluorome thyl)pyridine-4-acetate (CAS No. 1361700-73-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical treatments for various diseases.